Cas no 3028-01-1 (N-2-benzothiazolyl-Formamide)

N-2-benzothiazolyl-Formamide structure
N-2-benzothiazolyl-Formamide structure
Product Name:N-2-benzothiazolyl-Formamide
CAS No:3028-01-1
MF:C8H6N2OS
MW:178.211040019989
CID:294475
PubChem ID:4090563
Update Time:2024-02-29

N-2-benzothiazolyl-Formamide Chemical and Physical Properties

Names and Identifiers

    • N-2-benzothiazolyl-Formamide
    • 2-Formamidobenzothiazole
    • Formamide, N-2-benzothiazolyl- (6CI,7CI,8CI,9CI)
    • N-(benzo[d]thiazol-2-yl)formamide
    • Formamide, N-2-benzothiazolyl-
    • Inchi: 1S/C8H6N2OS/c11-5-9-8-10-6-3-1-2-4-7(6)12-8/h1-5H,(H,9,10,11)
    • InChI Key: BYYLVIMOFHNUDJ-UHFFFAOYSA-N
    • SMILES: C(NC1=NC2=CC=CC=C2S1)=O

Computed Properties

  • Exact Mass: 178.02018
  • Monoisotopic Mass: 178.02008399g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 70.2Ų

Experimental Properties

  • PSA: 41.99
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